2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide

• Molecular Formula: C31H23N5O
• Molecular Weight: 481.5 g/mol
• IUPAC Name: 2-(3-cyanoindol-1-yl)-N-[(E)-[1-(naphthalen-1-ylmethyl)indol-3-yl]methylideneamino]acetamide
• InChI: InChI=1S/C31H23N5O/c32-16-24-19-36(29-14-5-3-12-27(24)29)21-31(37)34-33-17-25-20-35(30-15-6-4-13-28(25)30)18-23-10-7-9-22-8-1-2-11-26(22)23/h1-15,17,19-20H,18,21H2,(H,34,37)/b33-17+
• InChI Key: ICDBXWMLSFEGDB-ATZGPIRCSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C=C(C4=CC=CC=C43)/C=N/NC(=O)CN5C=C(C6=CC=CC=C65)C#N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C=C(C4=CC=CC=C43)C=NNC(=O)CN5C=C(C6=CC=CC=C65)C#N

Description

2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide, also known as IND-1, is a compound that has shown potential in the field of medicinal chemistry. It is a small molecule that has been synthesized and studied for its potential use as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide is not fully understood, but it is believed to be related to its ability to inhibit the activity of various enzymes and proteins. 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is important for DNA replication and cell division. 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has also been shown to inhibit the activity of beta-secretase, an enzyme that is involved in the production of amyloid-beta plaques in Alzheimer's disease.
Biochemical and Physiological Effects:
2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been shown to have various biochemical and physiological effects. In cancer research, 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of various oncogenes. In Alzheimer's disease research, 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been shown to reduce the accumulation of amyloid-beta plaques in the brain and improve cognitive function. In Parkinson's disease research, 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been shown to protect dopaminergic neurons from oxidative stress and improve motor function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide in lab experiments is its ability to inhibit the activity of various enzymes and proteins, which makes it a useful tool for studying the mechanisms of various diseases. However, one of the limitations of using 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide is its potential toxicity, which can limit its use in vivo.

Future Directions

There are many future directions for 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide research. One potential direction is to study its use in combination with other therapeutic agents for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is to study its use in other diseases such as Huntington's disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide and its potential side effects.
In conclusion, 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide is a promising compound that has shown potential in the field of medicinal chemistry. Its ability to inhibit the activity of various enzymes and proteins makes it a useful tool for studying the mechanisms of various diseases. However, further research is needed to fully understand its potential as a therapeutic agent and its limitations.

Synthesis Methods

The synthesis of 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide involves the reaction of 3-cyano-1H-indole-2-carboxylic acid hydrazide with 1-(1-naphthylmethyl)-3-indolylidenepropan-1-one in the presence of acetic acid. This reaction leads to the formation of 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide as a yellow solid with a melting point of 230-232°C.

Scientific Research Applications

2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been studied for its potential use in treating various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been shown to reduce the accumulation of amyloid-beta plaques in the brain. In Parkinson's disease research, 2-(3-cyano-1H-indol-1-yl)-N'-{[1-(1-naphthylmethyl)-1H-indol-3-yl]methylene}acetohydrazide has been shown to protect dopaminergic neurons from oxidative stress.